3-Amino-5-(1-methyl-2-imidazolyl)pyrazole Hydrochloride

• Molecular Formula: C7H10ClN5
• Molecular Weight: 199.64 g/mol
• IUPAC Name: 5-(1-methylimidazol-2-yl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C7H9N5.ClH/c1-12-3-2-9-7(12)5-4-6(8)11-10-5;/h2-4H,1H3,(H3,8,10,11);1H
• InChI Key: FHHUBLMIOUXRHP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2=CC(=NN2)N.Cl

Description

MFCD32876543 is a chemical compound with unique properties that have garnered significant interest in various fields of scientific research. It is known for its stability and reactivity, making it a valuable compound in both academic and industrial settings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32876543 typically involves a series of well-defined chemical reactions. One common method includes the reaction of specific precursor molecules under controlled conditions to form the desired compound. The reaction conditions often involve the use of catalysts, specific temperatures, and solvents to ensure the efficiency and yield of the synthesis process .

Industrial Production Methods

In an industrial setting, the production of MFCD32876543 is scaled up using optimized methods that ensure high yield and purity. The process involves the use of large reactors, precise control of reaction parameters, and continuous monitoring to maintain the quality of the product. The industrial production methods are designed to be cost-effective and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

MFCD32876543 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms

Common Reagents and Conditions

Common reagents used in the reactions of MFCD32876543 include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts that facilitate substitution reactions. The conditions for these reactions vary but often include specific temperatures, pressures, and solvents to optimize the reaction rates and yields .

Major Products Formed

The major products formed from the reactions of MFCD32876543 depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxygenated derivatives, while reduction reactions may yield hydrogenated products. Substitution reactions can result in a wide range of substituted compounds with different functional groups .

Scientific Research Applications

MFCD32876543 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: MFCD32876543 is used in the production of materials with specific properties, such as polymers and coatings .

Mechanism of Action

The mechanism of action of MFCD32876543 involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .